Cas no 1694566-14-7 (Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-)

• Product Name: Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-
• CAS No: 1694566-14-7
• MF: C₂₃H₁₇BrFNO₄
• MW: 470.287789106369
• CID: 5252690
• PubChem ID: 103798227
• Update Time: 2025-06-10

Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-
• EN300-385347
• 1694566-14-7
• 2-(4-bromo-3-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C23H17BrFNO4/c24-19-10-9-13(11-20(19)25)21(22(27)28)26-23(29)30-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18,21H,12H2,(H,26,29)(H,27,28)
• InChI Key： LODOKVYGDCBLSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.03250g/mol
• Monoisotopic Mass: 469.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 649.8±55.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Additional information on Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-

Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- and Its Significance in Modern Chemical Research

Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- (CAS No. 1694566-14-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a pinnacle of synthetic chemistry, combining multiple functional groups to create a versatile intermediate for drug development. The presence of bromine, fluoro, and fluorenylmethoxy carbonyl functionalities makes it a particularly interesting molecule for medicinal chemists exploring novel therapeutic agents.

The< strong>4-bromo substituent at the benzene ring introduces a site for further functionalization, enabling the construction of more complex molecules through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This feature is particularly valuable in the synthesis of biaryl structures, which are prevalent in many biologically active compounds. The< strong>α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] moiety adds an amide bond linked to a fluorenylmethoxy group, which not only enhances the solubility and stability of the compound but also provides a handle for further derivatization via peptide coupling reactions.

The< strong>3-fluoro substitution on the benzene ring introduces fluorine, an element known for its ability to modulate metabolic pathways and binding affinity in drug molecules. Fluorinated aromatic compounds often exhibit improved pharmacokinetic properties, including enhanced lipophilicity and metabolic stability. This characteristic makes< strong>Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- a promising candidate for the development of next-generation pharmaceuticals targeting various diseases.

In recent years, there has been growing interest in the use of< strong>Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The combination of bromine and fluoro substituents provides multiple sites for interaction with kinase active sites, allowing for the design of highly specific inhibitors. Moreover, the fluorenylmethoxy carbonyl group can be used to link other pharmacophores via amide bonds, enabling the creation of multivalent inhibitors that enhance binding affinity and selectivity.

The< strong>fluorenylmethoxy group is particularly noteworthy due to its ability to enhance both solubility and bioavailability of drug candidates. Fluorene derivatives are known to improve pharmacokinetic profiles by increasing water solubility while maintaining lipophilicity. This balance is critical for achieving optimal drug delivery and efficacy. Additionally, the fluorenylmethoxy group can serve as a fluorescent probe in biochemical assays, allowing researchers to track the behavior of< strong>Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- within biological systems.

The< strong>4-bromo and< strong>3-fluoro substituents also make this compound an attractive scaffold for developing photoactivatable probes. Bromine can be selectively removed or modified under specific conditions using transition metal catalysis or photochemical methods, allowing researchers to control the reactivity of the molecule with high precision. This property is particularly useful in studying dynamic biological processes such as protein-protein interactions or cellular signaling pathways.

In conclusion, Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro- (CAS No. 1694566-14-7) represents a powerful tool in modern chemical research with significant implications for drug discovery and development. Its unique structural features make it an ideal candidate for synthesizing complex molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.